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Compound of Interest

Compound Name: PF-06426779

Cat. No.: B15609436 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides comprehensive guidance on the proper disposal of PF-06426779, a

potent kinase inhibitor intended for research use. In the absence of a specific Safety Data

Sheet (SDS) for this compound, it is imperative to handle and dispose of it as a hazardous

chemical waste. Adherence to the following procedures is critical for ensuring personnel safety,

environmental protection, and regulatory compliance.

Immediate Safety and Handling Protocol
All personnel must handle PF-06426779 in a controlled laboratory environment. The following

personal protective equipment (PPE) is mandatory:

Eye Protection: Safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure. Avoid generating dust or aerosols. In case of accidental contact,

flush the affected area with copious amounts of water for at least 15 minutes.

Waste Identification and Segregation
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Proper identification and segregation of waste streams are the foundational steps for safe

disposal. All materials contaminated with PF-06426779 must be treated as hazardous waste.

Table 1: Waste Stream Classification for PF-06426779

Waste Type Description Disposal Container

Solid Waste

Unused or expired PF-

06426779 powder,

contaminated PPE (gloves, lab

coats), weighing papers,

pipette tips, and other

contaminated lab supplies.

Designated, leak-proof

hazardous solid waste

container.

Liquid Waste

Stock solutions, experimental

buffers containing PF-

06426779, and solvents used

for rinsing contaminated

glassware.

Designated, leak-proof

hazardous liquid waste

container.

Empty Containers
Original vials or containers that

held PF-06426779.

See Section 4 for

decontamination procedures.

Crucially, do not mix PF-06426779 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.[1][2] Incompatible

chemicals can react violently or produce toxic gases.[1]

Step-by-Step Disposal Procedure
The following workflow provides a systematic approach to the disposal of PF-06426779.
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Pre-Disposal Steps

Interim Storage

Final Disposal

1. Identify Waste
(Solid, Liquid)
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(Separate containers)
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Contain

4. Store in Satellite
Accumulation Area (SAA)

Secure

5. Request EHS Pickup

Schedule

6. High-Temperature Incineration
(Handled by EHS Vendor)

Transfer

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PF-06426779.
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Container Selection: Use only containers that are compatible with the chemical waste. The

container must be in good condition, with no leaks or cracks, and have a secure, tight-fitting

lid.[1][3]

Labeling: As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the

container.[4] The label must include:

The full chemical name: "PF-06426779". Avoid abbreviations or chemical formulas.[4]

The date of waste generation.[4]

The principal investigator's name and contact information.[4]

An indication of the hazards (e.g., toxic).

Storage: Store the labeled waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[1][2] This area should be under the control of

laboratory personnel. The container must be kept closed at all times except when adding

waste.[3][5]

Decontamination and Disposal of Empty Containers
Empty containers that held PF-06426779 must be managed as hazardous waste until properly

decontaminated.

Select a Solvent: Choose a solvent (e.g., ethanol or another appropriate solvent) that can

effectively dissolve PF-06426779.

First Rinse: Add a small amount of the solvent to the empty container, cap it, and agitate to

rinse all interior surfaces.

Collect Rinsate: Pour the solvent rinsate into the designated hazardous liquid waste

container.

Repeat: Repeat the rinsing process two more times for a total of three rinses.[3]

Container Disposal: After triple-rinsing, deface or remove the original label. The

decontaminated container can then be disposed of as regular laboratory glass or plastic
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waste, in accordance with your institution's policies.[3]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

Contain: For liquid spills, use an absorbent material to contain the spill. For solid spills,

carefully cover with a damp absorbent paper to avoid raising dust.

Clean-up: Wearing appropriate PPE, collect all contaminated materials (absorbent pads,

paper towels, etc.) and place them in the designated hazardous solid waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All cleaning materials must also be disposed of as hazardous waste.

Final Disposal Route
Under no circumstances should PF-06426779 or its waste be disposed of down the drain or in

the regular trash.[2][4] All hazardous waste must be collected by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

[4]

Once a waste container is full, or after a designated accumulation time (typically not to exceed

one year for partially filled containers), a request for pickup must be submitted to your EHS

office.[1] The final disposal method for potent pharmaceutical compounds like kinase inhibitors

is typically high-temperature incineration to ensure complete destruction.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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